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Compound of Interest

Compound Name: 7-Bromo-3,3-dimethylindoline

CAS No.: 1260675-93-1

Cat. No.: B1524235

Get Quote

Executive Summary & Chemical Identity
7-Bromo-3,3-dimethylindoline (CAS: 1260675-93-1) is a specialized heterocyclic building

block used primarily in medicinal chemistry for the synthesis of complex alkaloids and

pharmaceutical scaffolds. Structurally, it consists of a reduced indole (indoline) core with a

bromine atom at the C7 position and a gem-dimethyl group at C3.

As a research chemical often lacking comprehensive toxicological datasets, it must be handled

under Universal Precaution protocols. This guide synthesizes known data from structural

analogs (halogenated indolines and indoles) to establish a conservative, high-safety handling

framework.
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Property Detail

Chemical Name 7-Bromo-3,3-dimethylindoline

CAS Number 1260675-93-1

Molecular Formula C₁₀H₁₂BrN

Molecular Weight 226.11 g/mol

Physical State Solid (typically off-white to pale yellow)

Storage Requirement 2-8°C, Inert Atmosphere (Argon/Nitrogen), Dark

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Low

solubility in water

Hazard Identification & Toxicology (Inferred)
Scientific Rationale: While specific LD50 data for this exact CAS may be absent from public

registries, the structural combination of a secondary amine (indoline) and an aryl halide

suggests specific reactivity hazards.

GHS Classification (Conservative Estimate)
Based on Structure-Activity Relationships (SAR) of analogous 7-bromoindoles:

Skin Irritation (Category 2): High probability of causing contact dermatitis.

Eye Irritation (Category 2A): Risk of severe irritation upon dust contact.

STOT-SE (Category 3): Respiratory irritation if dust is inhaled.

Acute Toxicity (Oral/Dermal): Treat as Harmful (Category 4) until proven otherwise.

Specific Chemical Hazards[3][4][5][6]
Oxidation Sensitivity: Unlike fully aromatic indoles, the indoline core is susceptible to

oxidative dehydrogenation to form the corresponding indole or oxindole, especially under

light and air exposure. This degradation alters chemical potency.
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Nucleophilicity: The secondary amine at position 1 is nucleophilic. It can react with alkylating

agents or acid chlorides, posing a risk of uncontrolled exothermic reactions if mixed

incompatible waste streams.

Dehalogenation: Under strong reducing conditions or palladium catalysis, the bromine

moiety may cleave, releasing bromide ions.

Engineering Controls & Containment
The hierarchy of control must prioritize isolation over PPE.

Primary Containment: The Fume Hood[2][7]
Requirement: All open handling (weighing, transfer, solubilization) must occur within a

certified chemical fume hood.

Airflow: Maintain face velocity between 0.4 m/s and 0.6 m/s (80–120 fpm).

Sash Height: Keep sash at the lowest working position to act as a physical shield against

potential splashes.

Logic for Containment Selection
The following decision matrix outlines when to use a Fume Hood versus a Glovebox, based on

operation scale and state.
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Start: Handling 7-Bromo-3,3-dimethylindoline

Physical State?
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In Solution

Quantity > 1g or Fine Dust?

Chemical Fume Hood
(Standard PPE)

Standard Transfer

No (Granular/Small Scale)

Glovebox / Isolator
(High Containment)

Yes (Dust Hazard)
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Figure 1: Decision logic for selecting appropriate containment based on physical state and

quantity.

Personal Protective Equipment (PPE)
Standard laboratory attire is insufficient. Specific barriers against organic halides are required.

[1]
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PPE Type Specification Rationale

Hand Protection
Double Nitrile Gloves (min 0.11

mm thickness).

Halogenated aromatics can

permeate thin latex. Double

gloving provides a

"breakthrough" buffer.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1).

Safety glasses leave gaps for

dust entry. Goggles seal the

ocular cavity.

Body Protection

Lab Coat (Cotton/Poly blend) +

Chemical Apron if handling

>10g.

Prevents absorption through

street clothes.

Respiratory
N95/P100 Mask (only if

outside hood).

Note: Respiratory protection is

a backup, not a primary

control. Use the hood.

Experimental Handling Protocols
A. Weighing and Transfer

Preparation: Place the balance inside the fume hood. If vibration is an issue, prepare a tared

vial inside the hood, move to a balance just outside, weigh rapidly, and return immediately.

Static Control: Use an anti-static gun or polonium strip if the powder is flighty. Charged

particles of brominated compounds can disperse easily, contaminating surfaces.

Transfer: Use disposable spatulas. Do not reuse spatulas to prevent cross-contamination of

the stock bottle.

B. Reaction Setup (Inert Atmosphere)
Because 7-Bromo-3,3-dimethylindoline is an oxidation-prone intermediate:

Purge: Flame-dry or oven-dry glassware. Cool under a stream of Argon or Nitrogen.
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Solvent: Use anhydrous solvents (DCM, THF, or Toluene) to prevent protonation or

hydrolysis side-reactions.

Addition: Add the indoline as a solution rather than a solid to the reaction mixture to ensure

rapid dispersal and minimize localized concentration hotspots.

C. Quenching and Work-up
Acidification Caution: If acidifying the reaction mixture, be aware that the protonated indoline

salt may precipitate.

Phase Separation: The compound will partition into the organic layer. Ensure the aqueous

layer is pH adjusted (basic, pH > 9) to keep the indoline neutral and extractable.

Storage and Stability Management
Improper storage leads to the formation of impurities (e.g., 7-bromo-3,3-dimethyl-3H-indole)

which can act as chain terminators in subsequent synthesis.

7-Bromo-3,3-dimethylindoline
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O2 / Light / Heat Oxidized Impurities
(Indolenines/Oxindoles)

Uncontrolled Storage
Storage Protocol:

1. Flush with Argon
2. Seal with Parafilm

3. Store at 4°C

Maintains Purity

Blocks
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Figure 2: Degradation pathway and the preventative role of proper storage protocols.

Temperature: Store at 2-8°C (Refrigerated).

Atmosphere: Backfill vial with Nitrogen or Argon after every use.

Container: Amber glass vials with Teflon-lined caps to prevent light degradation and solvent

leaching.

Emergency Response & Waste Disposal
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Spill Response
Evacuate: Clear the immediate area of personnel.

PPE Up: Don double gloves, goggles, and a lab coat.

Contain: Cover the spill with a solvent-absorbent pad or vermiculite.

Clean: Wipe the area with acetone followed by soap and water.

Disposal: Place all cleanup materials in a sealed bag labeled "Hazardous Waste:

Halogenated Organic."

Exposure First Aid[6][7][8]
Eye Contact: Rinse immediately with water for 15 minutes, holding eyelids open. Seek

medical attention.

Skin Contact: Wash with soap and water.[2][3] Do not use alcohol/solvents (increases

absorption).

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.

Waste Disposal[2][4][8]
Classification: Halogenated Organic Solvent Waste.

Segregation:Do NOT mix with strong acids or oxidizers in the waste stream.

Labeling: Clearly mark the container with the full chemical name and "Flammable/Toxic"

hazards if dissolved in organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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